Cas no 672951-65-4 (N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE)

• Product Name: N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE
• CAS No: 672951-65-4
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5224771
• Update Time: 2025-05-21

N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-N-(2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINYL)AMINE
• N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE
• N,N-dimethyl-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazolin-4-amine

• Inchi： 1S/C18H23N3O2S/c1-13-8-10-14(11-9-13)12-24(22,23)18-19-16-7-5-4-6-15(16)17(20-18)21(2)3/h8-11H,4-7,12H2,1-3H3
• InChI Key： WJSQJOLDNRNNAB-UHFFFAOYSA-N
• SMILES： CC1C=CC(CS(C2N=C(N(C)C)C3CCCCC=3N=2)(=O)=O)=CC=1

Additional information on N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE

Comprehensive Guide to N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE (CAS No. 672951-65-4)

N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE (CAS No. 672951-65-4) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl-substituted quinazolines, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications in drug discovery.

The molecular structure of N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE combines a tetrahydroquinazoline core with a dimethylamino group and a 4-methylbenzylsulfonyl moiety. This combination creates a molecule with interesting physicochemical properties, including moderate lipophilicity and potential for hydrogen bonding. These characteristics make it particularly valuable in medicinal chemistry, where researchers are exploring its use as a pharmacophore or scaffold for developing new therapeutic agents.

Recent studies have focused on the potential of quinazoline derivatives like CAS 672951-65-4 in targeting various biological pathways. The compound's structural similarity to known bioactive molecules has sparked interest in its possible applications in areas such as kinase inhibition and receptor modulation. Pharmaceutical companies are particularly interested in how modifications to the sulfonyl group or the tetrahydroquinazoline ring might enhance its biological activity or improve its pharmacokinetic properties.

The synthesis of N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable practices in chemical research. Analytical characterization of this compound typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm its identity and purity.

In the pharmaceutical industry, there's growing interest in sulfonamide-containing compounds like 672951-65-4 due to their proven track record in drug development. The 4-methylbenzylsulfonyl group in particular has been associated with improved metabolic stability in many drug candidates. Researchers are investigating whether this compound or its derivatives might show activity against specific disease targets, following the current trend of targeted drug discovery and personalized medicine approaches.

The storage and handling of N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should always be followed, including the use of appropriate personal protective equipment. The compound is typically supplied as a solid and should be stored in a cool, dry environment, protected from light to maintain stability.

Market demand for specialized quinazoline derivatives like CAS 672951-65-4 has been steadily increasing, driven by the expanding pharmaceutical research sector. Custom synthesis providers and chemical suppliers have noted growing requests for this and related compounds, particularly from academic research groups and biotech companies engaged in drug discovery programs. The compound's relatively complex structure makes it a valuable building block for medicinal chemistry projects exploring new structure-activity relationships.

Analytical methods for N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE continue to evolve, with recent advances in chromatographic techniques and spectroscopic analysis improving detection sensitivity and accuracy. These developments are particularly important for quality control in pharmaceutical applications, where even minor impurities can significantly impact research outcomes. The compound's distinct spectral signatures make it relatively straightforward to identify and quantify in complex mixtures.

Future research directions for 672951-65-4 may include exploration of its potential in combination therapies or as part of drug delivery systems. The compound's physicochemical properties suggest it might be suitable for formulation development, particularly for oral administration. Additionally, computational chemistry approaches are being employed to predict its interactions with biological targets, accelerating the discovery process through in silico screening methods.

For researchers working with N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE, it's important to consult the latest scientific literature for updates on its applications and properties. The field of quinazoline chemistry is rapidly evolving, with new discoveries frequently emerging about the biological activities of these compounds. Regular literature reviews and patent searches can help scientists stay informed about the most current developments related to this interesting molecule.

In conclusion, N,N-DIMETHYL-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDRO-4-QUINAZOLINAMINE (CAS No. 672951-65-4) represents an important compound in modern medicinal chemistry research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery scientists. As research into sulfonyl-containing heterocycles continues to advance, this compound and its derivatives may play increasingly significant roles in the development of new therapeutic agents targeting various disease pathways.